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Compound of Interest

Compound Name: Bietamiverine

Cat. No.: B1666987

Disclaimer: Specific disposal procedures for Bietamiverine are not readily available in the
public domain. The following information provides general guidance for the disposal of research
chemicals. Researchers, scientists, and drug development professionals must consult their
institution's Environmental Health and Safety (EHS) department for specific protocols and to
ensure compliance with all federal, state, and local regulations.

Immediate Safety and Logistical Information

The absence of a specific Safety Data Sheet (SDS) for Bietamiverine in publicly available
resources necessitates a cautious approach to its handling and disposal. In such cases, the
compound should be treated as a potentially hazardous substance. The primary steps for safe
disposal involve careful waste segregation, proper labeling, and coordination with certified
waste management services.

Summary of Known Bietamiverine Properties

While detailed hazard information is unavailable, some chemical and physical properties of
Bietamiverine have been identified. This data can be useful for EHS professionals in
determining an appropriate disposal route.
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Property Value Reference

Molecular Formula C19H30N202 [1]

Molecular Weight 318.45 g/mol [1]

CAS Number 479-81-2 [1]

Predicted pKa 9.20 £ 0.25 [1]
Dietamiverine, Spasmaparid,

Synonyms [1]
Novosaprol

General Protocol for Chemical Waste Disposal

The following is a generalized experimental protocol for the disposal of laboratory chemical
waste. This procedure should be adapted in consultation with your institution's EHS
department.

1. Waste ldentification and Segregation:

o Treat Bietamiverine as a potentially hazardous chemical.

e Do not mix Bietamiverine waste with other chemical waste streams unless explicitly
permitted by your EHS office.

e Segregate waste into categories such as:

e Solid waste (e.g., contaminated personal protective equipment (PPE), weighing boats, and
vials).

 Liquid waste (e.g., solutions containing Bietamiverine).

e Sharps waste (e.g., contaminated needles and syringes).

2. Containerization and Labeling:

o Use only approved, chemically compatible waste containers provided by your institution's
EHS department.

e Ensure containers are in good condition and have secure, leak-proof lids.

o Label each container clearly with a "Hazardous Waste" label.

e The label must include:

e The full chemical name: "Bietamiverine".

e The CAS number: "479-81-2".
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An accurate estimation of the concentration and total quantity of the waste.
The date the waste was first added to the container.
The name and contact information of the generating researcher or lab.

. Storage of Chemical Waste:

Store waste containers in a designated, secure satellite accumulation area (SAA) within the
laboratory.

Ensure the SAA is under the control of the laboratory personnel.

Provide secondary containment for liquid waste containers to prevent spills.

Do not accumulate more than 55 gallons of hazardous waste or 1 quart of acutely hazardous
waste at any one time.

. Waste Pickup and Disposal:

Schedule a waste pickup with your institution's EHS department.

Ensure all containers are properly labeled and sealed before the scheduled pickup.
Maintain records of all disposed chemical waste as required by your institution and
regulatory agencies.

Logical Workflow for Chemical Disposal

The following diagram illustrates the general decision-making process and workflow for the
proper disposal of a research chemical like Bietamiverine.
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General Chemical Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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